Cas no 2137560-84-8 (1-Bromo-2-methyl-5-(trifluoromethoxy)pentane)

1-Bromo-2-methyl-5-(trifluoromethoxy)pentane is a halogenated organic compound featuring a bromine substituent, a methyl group, and a trifluoromethoxy moiety on a pentane backbone. Its structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of fluorinated compounds and functionalized alkanes. The presence of both bromine and trifluoromethoxy groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, offering versatility in pharmaceutical and agrochemical synthesis. The compound’s stability under standard conditions ensures ease of handling and storage. Its well-defined molecular structure allows for precise modifications, making it useful in advanced research and industrial applications requiring tailored fluorinated building blocks.

1-Bromo-2-methyl-5-(trifluoromethoxy)pentane structure

2137560-84-8 structure

Product Name:1-Bromo-2-methyl-5-(trifluoromethoxy)pentane

CAS No:2137560-84-8

MF:C₇H₁₂BrF₃O

MW:249.06879234314

CID:5286380

Update Time:2025-05-28

1-Bromo-2-methyl-5-(trifluoromethoxy)pentane Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-methyl-5-(trifluoromethoxy)pentane
- Pentane, 1-bromo-2-methyl-5-(trifluoromethoxy)-
- 1-Bromo-2-methyl-5-(trifluoromethoxy)pentane
- Inchi： 1S/C7H12BrF3O/c1-6(5-8)3-2-4-12-7(9,10)11/h6H,2-5H2,1H3
- InChI Key： UZADDDAMIUBMPJ-UHFFFAOYSA-N
- SMILES： BrCC(C)CCCOC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 116
XLogP3: 3.6
Topological Polar Surface Area: 9.2

1-Bromo-2-methyl-5-(trifluoromethoxy)pentane Pricemore >>

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